molecular formula C16H12N4O2S B8382240 N-[2-(Aminocarbonyl)phenyl]-2-(3-pyridinyl)-4-thiazolecarboxamide

N-[2-(Aminocarbonyl)phenyl]-2-(3-pyridinyl)-4-thiazolecarboxamide

Cat. No. B8382240
M. Wt: 324.4 g/mol
InChI Key: HFUADLYOMQDUIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(Aminocarbonyl)phenyl]-2-(3-pyridinyl)-4-thiazolecarboxamide is a useful research compound. Its molecular formula is C16H12N4O2S and its molecular weight is 324.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[2-(Aminocarbonyl)phenyl]-2-(3-pyridinyl)-4-thiazolecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(Aminocarbonyl)phenyl]-2-(3-pyridinyl)-4-thiazolecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-[2-(Aminocarbonyl)phenyl]-2-(3-pyridinyl)-4-thiazolecarboxamide

Molecular Formula

C16H12N4O2S

Molecular Weight

324.4 g/mol

IUPAC Name

N-(2-carbamoylphenyl)-2-pyridin-3-yl-1,3-thiazole-4-carboxamide

InChI

InChI=1S/C16H12N4O2S/c17-14(21)11-5-1-2-6-12(11)19-15(22)13-9-23-16(20-13)10-4-3-7-18-8-10/h1-9H,(H2,17,21)(H,19,22)

InChI Key

HFUADLYOMQDUIO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=CSC(=N2)C3=CN=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(3-Pyridyl)thiazole-4-carboxylic acid (206 mg, 1 mmol) and 2-amino-benzamide (163 mg, 1.2 mmol) are mixed, and chloroform (10 ml) and pyridine (1.2 ml) are added. Then 1-hydroxybenzotriazole hydrate (230 mg) and 1-cyclohexyl-3-(2-morpholinoethyl)carbodiimide metho-P-toluene-sulphonate CAS[2491-17-0] (635 mg) are added, and the mixture is stirred at room temperature for 20 h. The solid is filtered off with suction and washed with ethyl acetate, water and again with ethyl acetate. Purification of the solid by preparative HPLC results in Example 1.1 as a white foam (58 mg).
Quantity
206 mg
Type
reactant
Reaction Step One
Quantity
163 mg
Type
reactant
Reaction Step One
Quantity
230 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.2 mL
Type
solvent
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three

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